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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides detailed procedures for

the proper management of Disperse Red 153 (CAS No. 78564-87-1), a synthetic azo dye

commonly used in the textile and plastics industries. Adherence to these protocols is essential

for maintaining a safe laboratory environment and minimizing environmental impact.

I. Immediate Safety and Handling Precautions
Before handling Disperse Red 153, it is crucial to be aware of its potential hazards and to take

appropriate safety measures. While specific toxicity data for Disperse Red 153 is limited, it is

prudent to handle it with the same care as other disperse dyes, which may cause allergic skin

reactions.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves. Inspect gloves prior to use and dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

General Hygiene Measures:
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Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands and face thoroughly after handling.

Immediately change contaminated clothing.

Store in a tightly closed container in a dry and well-ventilated place.

II. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Step 1: Evacuate and Secure the Area

Immediately alert others in the vicinity of the spill.

If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Restrict access to the spill site.

Step 2: Assess the Spill and Don Appropriate PPE

Evaluate the extent of the spill to determine the appropriate cleanup procedure.

Ensure you are wearing the correct PPE as outlined in Section I.

Step 3: Contain and Clean the Spill

For Dry Spills:

Carefully scoop or sweep up the spilled material.

Avoid generating dust. A HEPA-filtered vacuum can be used for larger quantities.

Place the collected material into a designated, labeled waste container.
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For Liquid Spills (if dissolved in a solvent):

Cover the spill with an inert absorbent material, such as sand, vermiculite, or a commercial

absorbent pad.

Once the liquid is absorbed, carefully scoop the material into a designated, labeled waste

container.

Step 4: Decontaminate the Area

Clean the spill area with a suitable cleaning agent (e.g., soap and water), and collect the

cleaning materials for disposal as hazardous waste.

Ensure the area is well-ventilated during and after cleanup.

Step 5: Dispose of Cleanup Materials

All materials used for cleanup, including absorbent materials, contaminated PPE, and

cleaning cloths, must be disposed of as hazardous waste.

III. Disposal Procedures for Disperse Red 153 Waste
Proper disposal of Disperse Red 153 is critical to prevent environmental contamination. Do not

allow the chemical to enter drains or waterways.

Waste Characterization and Segregation:

All waste containing Disperse Red 153, whether in solid form, in solution, or as

contaminated materials, must be treated as chemical waste.

Keep Disperse Red 153 waste separate from other waste streams to avoid mixing

incompatible chemicals.

Step-by-Step Disposal Guide:

Containerization:
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Place all Disperse Red 153 waste in a clearly labeled, sealed, and appropriate waste

container.

The label should include the chemical name ("Disperse Red 153"), the CAS number

(78564-87-1), and the appropriate hazard warnings.

Storage:

Store the waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Waste material must be disposed of in accordance with national and local regulations.

IV. Quantitative Data Summary
Property Value Source

CAS Number 78564-87-1 MedchemExpress.com

Molecular Formula C18H15Cl2N5S ChemicalBook

Appearance Deep red powder ChemicalBook

Solubility

Soluble in acetone,

dimethylformamide, and

chloroform

ChemicalBook

V. Experimental Protocols
As this document focuses on disposal, detailed experimental protocols are not applicable.

However, any experiment involving Disperse Red 153 should be preceded by a thorough risk

assessment that includes considerations for waste generation and disposal.
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VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Disperse Red 153.

Disperse Red 153 Waste Generated

Is it a spill?

Follow Spill Management Protocol

Yes

Containerize and Label Waste

No

Store in Designated Hazardous Waste Area

Contact EHS for Disposal

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Disperse Red 153.
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To cite this document: BenchChem. [Proper Disposal and Handling of Disperse Red 153: A
Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592451#disperse-red-153-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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